Cas no 1211516-71-0 (2-Pyridinecarboxylic acid, 4-methyl-5-(trifluoromethyl)-)

2-Pyridinecarboxylic acid, 4-methyl-5-(trifluoromethyl)- structure
1211516-71-0 structure
Product Name:2-Pyridinecarboxylic acid, 4-methyl-5-(trifluoromethyl)-
CAS No:1211516-71-0
MF:C8H6F3NO2
MW:205.133952617645
CID:1006574
PubChem ID:75406319
Update Time:2025-04-20

2-Pyridinecarboxylic acid, 4-methyl-5-(trifluoromethyl)- Chemical and Physical Properties

Names and Identifiers

    • 2-Pyridinecarboxylic acid, 4-methyl-5-(trifluoromethyl)-
    • 4-Methyl-5-(trifluoromethyl)-2-pyridinecarboxylic acid
    • 1211516-71-0
    • 4-METHYL-5-(TRIFLUOROMETHYL)PYRIDINE-2-CARBOXYLIC ACID
    • AKOS017343833
    • 4-Methyl-5-trifluoromethyl-pyridine-2-carboxylic acid
    • Inchi: 1S/C8H6F3NO2/c1-4-2-6(7(13)14)12-3-5(4)8(9,10)11/h2-3H,1H3,(H,13,14)
    • InChI Key: JPRAHAFOVUJDFW-UHFFFAOYSA-N
    • SMILES: FC(C1C=NC(C(=O)O)=CC=1C)(F)F

Computed Properties

  • Exact Mass: 205.035
  • Monoisotopic Mass: 205.035
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 2
  • Complexity: 229
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 50.2A^2
  • XLogP3: 2
Recommended suppliers
Jinan Hanyu Chemical Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinan Hanyu Chemical Co.,Ltd.
PRIBOLAB PTE.LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
PRIBOLAB PTE.LTD
Shanghai Jinhuan Chemical CO., LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Jinhuan Chemical CO., LTD.
Jiangsu Xinsu New Materials Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangsu Xinsu New Materials Co., Ltd
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinta Yudi Pharmaceutical Technology Co., Ltd.